N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(3,4-difluoroanilino)piperidin-1-yl]-(6-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C18H19F2N3O/c1-12-4-5-13(10-21-12)18(24)23-8-2-3-15(11-23)22-14-6-7-16(19)17(20)9-14/h4-7,9-10,15,22H,2-3,8,11H2,1H3
• InChI Key: BXTSMWLZEJHWPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCCC(C2)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H19F2N3O
• Molecular Weight: 331.4 g/mol
• Solubility: >49.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and the progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine in lab experiments include its ability to inhibit the growth of cancer cells and reduce the symptoms of neurodegenerative diseases. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine. These include further studies to understand its mechanism of action, the development of more efficient synthesis methods, and the testing of this compound in clinical trials for the treatment of cancer and neurodegenerative diseases.
Conclusion:
This compound is a chemical compound that has shown potential application in the treatment of various diseases. Its complex synthesis method and the need for further research to fully understand its mechanism of action are some of the limitations of using this compound in lab experiments. However, the future directions for research on this compound are promising, and it may hold significant potential for the development of new treatments for cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reductive amination of 3,4-difluoroaniline with 6-methyl-3-pyridinecarboxaldehyde followed by the addition of piperidine.

Scientific Research Applications

N-(3,4-difluorophenyl)-1-[(6-methyl-3-pyridinyl)carbonyl]-3-piperidinamine has shown potential application in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Several studies have demonstrated the efficacy of this compound in inhibiting the growth of cancer cells and reducing the symptoms of neurodegenerative diseases.